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Compound of Interest

Compound Name: R-(-)-Columbianetin

Cat. No.: B1207510

For Researchers, Scientists, and Drug Development Professionals

Introduction

R-(-)-Columbianetin, a naturally occurring coumarin, has garnered significant interest in the
scientific community for its diverse pharmacological activities. This technical guide provides an
in-depth overview of the biological activity screening of R-(-)-Columbianetin, summarizing key
findings, detailing experimental protocols, and visualizing relevant biological pathways and
workflows. The information presented herein is intended to serve as a comprehensive resource
for researchers and professionals involved in drug discovery and development.

Anti-inflammatory and Anti-allergic Activities

R-(-)-Columbianetin has demonstrated potent anti-inflammatory and anti-allergic properties.
Studies have shown its ability to modulate key inflammatory pathways and inhibit the release of
mediators involved in allergic responses.

Quantitative Data

The following tables summarize the quantitative data on the anti-inflammatory and anti-allergic
effects of R-(-)-Columbianetin.

Table 1: Inhibition of Pro-inflammatory Cytokine Production
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R-(-)-
Columbiane
Cytokine Cell Line Stimulant tin % Inhibition Reference
Concentrati
on
Human Mast
PMA +
TNF-a Cells (HMC- 10 uM ~103.9% [1]
A23187
1)
Human Mast
PMA +
IL-18 Cells (HMC- 10 uM ~102.6% [1]
A23187
1)
Human Mast
PMA +
IL-6 Cells (HMC- 10 uM ~101.1% [1]
A23187
1)
Human Mast
PMA +
IL-8 Cells (HMC- 10 uM ~95.8% [1]
A23187
1)
Table 2: Inhibition of Histamine Release
R-(-)-
Cell Line Stimulant Columbianetin % Inhibition Reference

Concentration

Human Mast

Substance P Not Specified Significant [1]
Cells (HMC-1)

Signaling Pathway

R-(-)-Columbianetin exerts its anti-inflammatory effects, at least in part, by inhibiting the
NOD1/NF-kB signaling pathway. The activation of this pathway by inflammatory stimuli leads to
the transcription of pro-inflammatory genes. R-(-)-Columbianetin interferes with this cascade,
reducing the production of inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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